Cas no 917-61-3 (Sodium cyanate)

Sodium cyanate is a versatile inorganic compound that exhibits high stability and low toxicity. Its key advantages include excellent thermal stability up to 250°C, low solubility in water, and resistance to hydrolysis, making it suitable for applications requiring precise control over chemical reactions and stability under various conditions.
Sodium cyanate structure
Sodium cyanate structure
Product name:Sodium cyanate
CAS No:917-61-3
MF:CHNNaO
MW:66.0145108699799
MDL:MFCD00011121
CID:40216
PubChem ID:24850666

Sodium cyanate Chemical and Physical Properties

Names and Identifiers

    • Sodium cyanate
    • Sodiumcyanatewhitepowder
    • Sodium cyanate (Technical Grade)
    • Sodium isocyanate
    • Zassol
    • 氰酸钠
    • Sodiumcyanate
    • CYANIC ACID, SODIUM SALT
    • Cyansan
    • Weecon
    • San-cyan
    • NaOCN
    • 8UFS3JRV8P
    • Cyanic acid, sodium salt (1:1)
    • Natriumcyanat
    • Natriumzyanat
    • CNNaO
    • PubChem23312
    • Sodium cyanate, 85%, pure
    • KSC491A1B
    • ZVCDLGYNFYZZOK-UHFFFAOYSA-M
    • EBD19071
    • K672
    • Cyanic acid, sodium salt (8CI, 9CI)
    • Sodium cyanate (6CI, 7CI)
    • Sodium cyanate (NaNCO)
    • Sodium cyanate (NaOCN)
    • Sodium, (cyanato-κN)-
    • Sodium cyanate,97%
    • MDL: MFCD00011121
    • Inchi: 1S/CHNO.Na/c2-1-3;/h3H;/q;-1
    • InChI Key: ZBXFHYOEHNKGKG-UHFFFAOYSA-N
    • SMILES: N#CO.[Na-]
    • BRN: 3594963

Computed Properties

  • Exact Mass: 64.98780
  • Monoisotopic Mass: 64.987758
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 34.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 46.8

Experimental Properties

  • Color/Form: White or off white crystalline powder.
  • Density: 1,937 g/cm3
  • Melting Point: 550 ºC
  • Boiling Point: 23.5 °C at 760 mmHg
  • Flash Point: °C
  • Refractive Index: 1.389
  • Solubility: Soluble in water 11.6 g/100 mL (25°C). Slightly soluble in ammonia, benzene. Insoluble in diethyl ether.
  • Water Partition Coefficient: 110 g/L (20 ºC)
  • Stability/Shelf Life: Stable. Incompatible with acids, strong oxidizing agents.
  • PSA: 46.85000
  • LogP: -0.10202
  • Solubility: Soluble in water, insoluble in ethanol and ether.
  • Merck: 14,8604
  • Vapor Pressure: No data available
  • Sensitiveness: Sensitive to humidity

Sodium cyanate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302,H412
  • Warning Statement: P273
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 22-52/53
  • Safety Instruction: S24/25-S61
  • RTECS:GS7000000
  • Hazardous Material Identification: Xn
  • TSCA:Yes
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • Risk Phrases:R22; R52/53
  • Toxicity:LD50 i.p. in mice: 260 mg/kg (Cerami)

Sodium cyanate Customs Data

  • HS CODE:28380000
  • Customs Data:

    China Customs Code:

    28380000

Sodium cyanate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
S615375-250g
Sodium Cyanate
917-61-3
250g
$181.00 2023-05-17
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R014881-100g
Sodium cyanate
917-61-3 97%
100g
¥46 2024-05-21
BAI LING WEI Technology Co., Ltd.
281452-100g
Sodium cyanate, 85%
917-61-3 85%
100g
¥ 329 2022-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
185086-500G
Sodium cyanate
917-61-3
500g
¥853.23 2023-12-10
eNovation Chemicals LLC
D634816-5kg
Sodium cyanate
917-61-3 97%
5kg
$900 2024-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S817755-2.5kg
Sodium cyanate
917-61-3 97%
2.5kg
¥809.00 2022-09-28
TRC
S615375-10g
Sodium Cyanate
917-61-3
10g
$80.00 2023-05-17
City Chemical
S381-20KG
Sodium Cyanate
917-61-3 95+%
20kg
$1656.62 2023-09-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
SH362-25g
Sodium cyanate
917-61-3 97%
25g
¥53.0 2022-06-10
TRC
S615375-25g
Sodium Cyanate
917-61-3
25g
$114.00 2023-05-17

Sodium cyanate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  1 atm, rt; 24 h, 23 °C
Reference
Two-Electron Reduction of a Vanadium(V) Nitride by CO To Release Cyanate and Open a Coordination Site
Silvia, Jared S.; Cummins, Christopher C., Journal of the American Chemical Society, 2009, 131(2), 446-447

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium azide Catalysts: (T-4)-[N2-[Tris(1-methylethyl)silyl]-N1,N1-bis[2-[[tris(1-methylethyl)silyl]amin… Solvents: Pyridine ;  16 h, -40 °C → rt
Reference
Two-Electron Reductive Carbonylation of Terminal Uranium(V) and Uranium(VI) Nitrides to Cyanate by Carbon Monoxide
Cleaves, Peter A.; King, David M.; Kefalidis, Christos E.; Maron, Laurent; Tuna, Floriana; et al, Angewandte Chemie, 2014, 53(39), 10412-10415

Production Method 3

Reaction Conditions
Reference
Reaction between carbon dioxide and coke doped with sodium cyanide
Alam, M.; DebRoy, T., Carbon, 1987, 25(2), 279-88

Production Method 4

Reaction Conditions
Reference
Fulminates. 1. New fulminic acid synthesis
Wentrup, Curt; Gerecht, Bernd; Briehl, Horst, Angewandte Chemie, 1979, 91(6), 503-4

Production Method 5

Reaction Conditions
1.1 Catalysts: Carbon dioxide
Reference
A comparative study of the roles of KCN and NaCN as catalytic precursors in the Boudouard reaction
Alam, M.; Roy, T. Deb, Fuel, 1987, 66(1), 103-12

Sodium cyanate Preparation Products

Sodium cyanate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:917-61-3)Sodium cyanate
Order Number:sfd17520
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:917-61-3)氰酸钠
Order Number:LE1762615
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally

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(CAS:917-61-3)Sodium cyanate
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Shanghai Jinhuan Chemical CO., LTD.
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